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Compound of Interest

Compound Name: 3-Bromo-5-fluorotoluene

Cat. No.: B1272607 Get Quote

This guide provides essential physicochemical data for 3-Bromo-5-fluorotoluene, a key

reagent in various chemical syntheses. The information is intended for researchers, scientists,

and professionals in the field of drug development and chemical manufacturing.

Physicochemical Data
The molecular formula and molecular weight are fundamental properties for any chemical

compound, crucial for stoichiometric calculations, analytical characterization, and material

specification.

Property Value Citations

Molecular Formula C7H6BrF [1][2][3]

Molecular Weight 189.02 g/mol [1][3]

This data is compiled from reputable chemical suppliers and databases, ensuring accuracy and

reliability for research and development applications. The compound, also known by its

synonym 1-bromo-3-fluoro-5-methylbenzene, is a halogenated aromatic hydrocarbon.[2][3]

Logical Relationship of Molecular Properties
The relationship between a chemical compound's name, its elemental composition (formula),

and its calculated mass (molecular weight) is a foundational concept in chemistry. The following
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diagram illustrates this direct correlation for 3-Bromo-5-fluorotoluene.
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Molecular properties of 3-Bromo-5-fluorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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